(2020). The Whats of a Scientific Life. Crystallography Reviews: Vol. 26, No. 4, pp. 269-271.

This educational review postulates the importance of maintaining an adequate level of crystallographic education among structure-dependent scientists whose interests are not primarily in crystallography, at a time when automation and validation have made it possible to obtain high-quality structure analyses in many cases with a minimum of crystallographic background. The topics addressed are intended to form a second round of crystallographic education for a novice user whose first round involved hands-on experience with structure solution and an introduction to elementary concepts. The specific topics, chosen for their relevance as basic knowledge and their lack of emphasis in many formal treatments, are (1) crystallographic reference frames and the utility of the reciprocal cell in geometrical calculations; (2) the relationship between the two concepts that constitute our model of the crystal, namely the unit cell and the lattice; (3) the manner in which an atom is represented in concept and in practice; (4) the importance of interleaved symmetry elements required by the presence of additional symmetry on a lattice; (5) the harnessing of the natural properties of the crystalline state for the potential manipulation of properties of synthetic crystals; and (6) useful terminology for navigating a crystal structure.

The importance of total scattering and its Fourier transform, the pair distribution function, in crystallography was understood soon after it was shown that crystals diffract X-rays. However for the next fifty years or so other techniques based more firmly on the crystal lattice came to the fore and total scattering measurements were largely the domain of those studying liquid and amorphous structure. In the late 1980s it was ‘rediscovered’ as a way to uncover disorder within crystal structures and since then the combination of improved instrumentation and analysis has led to a resurgence of the total scattering method. This review sets out this journey, highlighting both the early origins and – more importantly – the ways that total scattering and pair distribution functions are routinely used within crystallography today.

I am not a planets person. Well, I once took a break from my usual playground of high-energy astrophysics and wrote an article about planets, specifically planets orbiting stars other than the Sun....

In his preceding review ‘Metrics for crystallographic diffractionand fit-data: a review of existing ones and the need for new ones’ Julian Henn (JH) calls for the need to address problems with σ (Io)s. To corroborate this need he refers in chapter 6 mainly back to two of our examples published recently. He presents them not as the intended bench-mark investigation to avoid overfitting in charge density models but as failed case studies [ref 18 in JH’s review]. Clearly we agree with JH that there are problems with σ (Io)s. As much as we appreciate his overarching aim to improve X-ray structure analyses, we nevertheless feel the need to respond to some of the accuses.

Published in Crystallography Reviews (Vol. 29, No. 1, 2023)

(2020). Data analytics for protein crystallization. Crystallography Reviews: Vol. 26, No. 1, pp. 58-61.

This book joins a host of other titles such as Napoleon’s buttons, The Disappearing Spoon and The Poisoner’s Handbook in exploring the rich and interesting history of some of the most common elemen...

Published in Crystallography Reviews (Vol. 28, No. 4, 2022)

(2021). A place in history: the biography of John C. Kendrew. Crystallography Reviews: Vol. 27, No. 3-4, pp. 211-212.